[(((Pyrrole-2-yl)methylidene)amino)ethyl]amine

• Molecular Formula: C7H11N3
• Molecular Weight: 137.18 g/mol
• IUPAC Name: 2-(1H-pyrrol-2-ylmethylideneamino)ethanamine
• InChI: InChI=1S/C7H11N3/c8-3-5-9-6-7-2-1-4-10-7/h1-2,4,6,10H,3,5,8H2
• InChI Key: OEFUYTVCUBVHMD-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=C1)C=NCCN

Description

[(((Pyrrole-2-yl)methylidene)amino)ethyl]amine is a useful research compound. Its molecular formula is C7H11N3 and its molecular weight is 137.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The ligand [(((pyrrole-2-yl)methylidene)amino)ethyl]amine was prepared by adding a methanolic solution of pyrrole-2-carboxaldehyde (1.430 g, 15 mmol, 100 mL) to a methanolic solution of tris(2-aminoethyl)amine (0.720 g, 5 mmol, 10 mL). The resulting yellow solution was stirred at room temperature for 30 min. A methanolic solution of gallium(III) nitrate hydrate (1.280 g, 5 mmol, 150 mL) was added to the ligand solution and stirred at room temperature for 30 min. The solution was filtered and left to stand at ambient temperature until crystallization occurred. The crude material was then sublimed at 235° C.